Cas no 2168419-11-0 (2-{(5-bromopyridin-3-yl)sulfanylmethyl}-1,4,5,6-tetrahydropyrimidine)

• Product Name: 2-{(5-bromopyridin-3-yl)sulfanylmethyl}-1,4,5,6-tetrahydropyrimidine
• CAS No: 2168419-11-0
• MF: C₁₀H₁₂BrN₃S
• MW: 286.191379547119
• CID: 6373391
• PubChem ID: 165857818
• Update Time: 2025-05-25

2-{(5-bromopyridin-3-yl)sulfanylmethyl}-1,4,5,6-tetrahydropyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-{(5-bromopyridin-3-yl)sulfanylmethyl}-1,4,5,6-tetrahydropyrimidine
• EN300-1478313
• 2168419-11-0
• 2-{[(5-bromopyridin-3-yl)sulfanyl]methyl}-1,4,5,6-tetrahydropyrimidine

• Inchi： 1S/C10H12BrN3S/c11-8-4-9(6-12-5-8)15-7-10-13-2-1-3-14-10/h4-6H,1-3,7H2,(H,13,14)
• InChI Key： YJCWZDTWJDGOLK-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)SCC1=NCCCN1

Computed Properties

• Exact Mass: 284.99353g/mol
• Monoisotopic Mass: 284.99353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.6Ų

Additional information on 2-{(5-bromopyridin-3-yl)sulfanylmethyl}-1,4,5,6-tetrahydropyrimidine

Exploring the Chemical and Biological Properties of 2-{(5-Bromopyridin-3-yl)sulfanylmethyl}-1,4,5,6-Tetrahydropyrimidine (CAS No. 2168419-11-0)

The compound 2-{(5-bromopyridin-3-yl)sulfanylmethyl}-1,4,5,6-tetrahydropyrimidine (CAS No. 2168419-11-0) is a structurally complex organic molecule that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of tetrahydropyrimidines, which are known for their versatility in organic synthesis and their role in medicinal chemistry. The presence of a 5-bromopyridine moiety further enhances its reactivity and selectivity in chemical reactions.

Recent studies have highlighted the importance of sulfanyl groups in modulating the electronic properties of molecules. In this compound, the sulfanylmethyl bridge connecting the pyridine ring to the tetrahydropyrimidine core plays a crucial role in stabilizing the molecule's structure and influencing its reactivity. This feature makes it a promising candidate for use in drug design and catalytic processes.

The synthesis of 2-{(5-bromopyridin-3-yl)sulfanylmethyl}-1,4,5,6-tetrahydropyrimidine involves a multi-step process that combines principles from both organic and medicinal chemistry. Researchers have employed various strategies to optimize the yield and purity of this compound. For instance, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high product quality.

From a biological standpoint, this compound has demonstrated remarkable activity in vitro against several enzyme targets. Its ability to inhibit key enzymes involved in metabolic pathways suggests potential applications in the development of novel therapeutic agents. Moreover, preliminary toxicity studies indicate that it exhibits low cytotoxicity, making it a safer option for further exploration in preclinical models.

The structural uniqueness of 2-{(5-bromopyridin-3-yl)sulfanylmethyl}-1,4,5,6-tetrahydropyrimidine also lends itself well to computational modeling studies. Advanced molecular docking simulations have revealed that this compound can effectively bind to specific receptor sites, providing insights into its mechanism of action at the molecular level.

In terms of industrial applications, this compound has shown promise as an intermediate in the synthesis of more complex molecules. Its stability under various reaction conditions makes it a valuable building block for constructing bioactive compounds with enhanced pharmacokinetic properties.

Looking ahead, ongoing research is focused on expanding the scope of this compound's applications. Scientists are exploring its potential as a catalyst in asymmetric synthesis and as a component in advanced materials such as polymer composites. These investigations are expected to unlock new avenues for its utilization across diverse industries.

In conclusion, 2-{(5-bromopyridin-3-yl)sulfanylmethyl}-1,4,5,6-tetrahydropyrimidine (CAS No. 2168419-11-0) stands out as a versatile and intriguing molecule with vast potential across multiple domains. Its unique chemical structure and promising biological activity make it an exciting subject for further research and development.